Cas no 1373503-02-6 (3,3-Difluoro-4-methoxypiperidine hydrochloride)

• Product Name: 3,3-Difluoro-4-methoxypiperidine hydrochloride
• CAS No: 1373503-02-6
• MF: C₆H₁₂ClF₂NO
• MW: 187.615387916565
• MDL: MFCD22199490
• CID: 5150162
• PubChem ID: 163297258
• Update Time: 2026-03-03

3,3-Difluoro-4-methoxypiperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-4-methoxypiperidine hydrochloride
• E80160
• Piperidine, 3,3-difluoro-4-methoxy-,hydrochloride
• 3,3-Difluoro-4-methoxypiperidine HCl
• PS-20774
• 1373503-02-6
• AKOS040805358
• 3,3-Difluoro-4-methoxypiperidine hydrochloride

• MDL： MFCD22199490
• Inchi： 1S/C6H11F2NO.ClH/c1-10-5-2-3-9-4-6(5,7)8;/h5,9H,2-4H2,1H3;1H
• InChI Key： IQVFVMAIPGGHGF-UHFFFAOYSA-N
• SMILES： Cl.FC1(CNCCC1OC)F

Computed Properties

• Exact Mass: 187.0575480g/mol
• Monoisotopic Mass: 187.0575480g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 118
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3

Additional information on 3,3-Difluoro-4-methoxypiperidine hydrochloride

Introduction to 3,3-Difluoro-4-methoxypiperidine hydrochloride (CAS No. 1373503-02-6)

3,3-Difluoro-4-methoxypiperidine hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 1373503-02-6, is a fluorinated piperidine derivative that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of heterocyclic molecules that exhibit diverse biological activities, making it a valuable scaffold for the development of novel therapeutic agents. The presence of both fluorine and methoxy substituents in its structure imparts unique electronic and steric properties, which can be leveraged to modulate the pharmacokinetic and pharmacodynamic profiles of drug candidates.

The< strong>Difluoro moiety in 3,3-Difluoro-4-methoxypiperidine hydrochloride introduces a high electronegativity that can influence the reactivity and binding affinity of the molecule to biological targets. Fluorine atoms are well-known for their ability to enhance metabolic stability, improve lipophilicity, and alter the electronic distribution within a drug molecule. These properties have been extensively studied and utilized in the optimization of small-molecule drugs, particularly in the design of kinase inhibitors, antiviral agents, and anticancer compounds. The< strong>4-methoxy group further contributes to the molecular framework by providing a hydrophobic pocket and participating in hydrogen bonding interactions, which are critical for enzyme-substrate recognition and receptor binding.

In recent years, there has been a surge in research focused on developing novel fluorinated piperidine derivatives as pharmacological intermediates. The< strong>3,3-Difluoro-4-methoxypiperidine hydrochloride structure has been explored as a key building block in the synthesis of various bioactive molecules. For instance, studies have demonstrated its utility in generating potent inhibitors of tyrosine kinases, which are implicated in various cancers and inflammatory diseases. The fluorine atoms in this compound can enhance the binding affinity to target proteins by increasing the electrostatic interactions and reducing desolvation penalties upon binding. This has led to the development of more efficient and selective kinase inhibitors with improved pharmacological properties.

Moreover, the< strong>Difluoro piperidine scaffold has shown promise in antiviral applications. Research indicates that fluorinated piperidines can disrupt viral protease activity by stabilizing transition states or by interfering with substrate recognition. The< strong>4-methoxy group plays a complementary role by fine-tuning the overall shape and electronic properties of the molecule to achieve optimal binding interactions with viral enzymes. Preclinical studies have highlighted the potential of derivatives of 3,3-Difluoro-4-methoxypiperidine hydrochloride as candidates for treating RNA viruses, including those responsible for hepatitis C and influenza infections.

The synthesis of 3,3-Difluoro-4-methoxypiperidine hydrochloride involves multi-step organic transformations that require careful optimization to ensure high yield and purity. The introduction of fluorine atoms often necessitates specialized synthetic methodologies, such as nucleophilic substitution reactions or metal-catalyzed cross-coupling reactions. The methoxy group is typically incorporated during later stages of synthesis to avoid unwanted side reactions with sensitive functional groups. Advances in synthetic chemistry have enabled more efficient routes to fluorinated piperidines, making them more accessible for industrial-scale production.

In terms of pharmacokinetic properties, 3,3-Difluoro-4-methoxypiperidine hydrochloride exhibits favorable characteristics that make it an attractive candidate for drug development. The presence of fluorine atoms can enhance oral bioavailability by improving metabolic stability against cytochrome P450 enzymes. Additionally, the< strong>Difluoro moiety can increase blood-brain barrier penetration, which is crucial for central nervous system (CNS) drug discovery. The< strong>4-methoxy group contributes to water solubility while maintaining sufficient lipophilicity for effective membrane transport.

The pharmaceutical industry has increasingly recognized the importance of fluorinated piperidine derivatives in drug design. Several clinical candidates currently under development contain this motif as part of their molecular structure. These include compounds targeting oncology indications, where modulation of kinase activity is key to inhibiting tumor growth and proliferation. Early-phase clinical trials have shown promising results with some fluorinated piperidine-based drugs, demonstrating their potential as next-generation therapeutics.

In academic research circles, 3,3-Difluoro-4-methoxypiperidine hydrochloride continues to be a subject of investigation due to its versatile applications in medicinal chemistry. Researchers are exploring novel synthetic strategies to introduce additional functional groups or modifications while retaining the beneficial properties imparted by the< strong>Difluoro and< strong>4-methoxy substituents. Computational modeling studies have also been conducted to understand how these structural features influence molecular recognition processes at an atomic level.

The future prospects for 3,3-Difluoro-4-methoxypiperidine hydrochloride appear promising as new therapeutic targets are discovered and validated. Its role as a pharmacophore is likely to expand into additional therapeutic areas beyond oncology and antiviral treatments. As synthetic methodologies continue to evolve and become more efficient, access to this compound will improve further democratizing its use across academic institutions and pharmaceutical companies worldwide.